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Compound of Interest

Compound Name: Copper;sulfanylidenecopper

Cat. No.: B7800216 Get Quote

Chemical Profile & Hazard Architecture
Chemical Identity:

IUPAC Name: Copper;sulfanylidenecopper

Common Name: Copper(II) Sulfide (Covellite)

CAS Number: 1317-40-4[1][2][3]

Formula: CuS

While often categorized as a "low-toxicity" inorganic solid in its dry state, Copper(II) Sulfide

presents a biphasic risk profile. In isolation, it is a mechanical irritant. However, in the presence

of proton donors (acids), it acts as a precursor to a high-consequence respiratory toxicant.

The "Silent Killer" Mechanism: Acid-Mediated
Hydrolysis
The most critical safety failure regarding metal sulfides is treating them as inert "dirt." Upon

contact with strong acids (HCl, H₂SO₄), the sulfide ion is protonated, liberating Hydrogen

Sulfide (

) gas.
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causes olfactory fatigue (loss of smell) at low concentrations, making it undetectable by senses
before it reaches lethal levels.

Reaction Stoichiometry:

Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a self-validating barrier system. The goal is not just

compliance, but the elimination of dermal transfer and inhalation pathways.
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PPE Component Standard Specification
Operational Logic (The
"Why")

Hand Protection
Nitrile Rubber (0.11 mm

minimum thickness)

CuS is not significantly

dermally absorbed, but it is a

mechanical irritant. Nitrile

provides sufficient chemical

resistance against the solid

and incidental acid splashes.

Latex is not recommended due

to lower puncture resistance.

Respiratory
N95 / P2 Particulate Respirator

(Minimum)

Required only if handling

powders outside a fume hood.

CuS dust can cause "metal

fume fever" symptoms. Use a

Fume Hood whenever possible

to eliminate this requirement.

Eye Protection
Safety Glasses with Side

Shields

Prevents particulate entry. If

working with acidic

suspensions where

generation is possible,

Chemical Splash Goggles are

mandatory to seal the eyes

from gas/vapors.

Body Protection Lab Coat (Cotton/Poly blend)

Standard barrier. Ensure cuffs

are tucked under gloves (taped

if handling ultra-fine

nanopowders) to prevent wrist

exposure.

Visualization: Hazard Pathways & Decision Logic
Figure 1: The Acid-Interaction Hazard Pathway
This diagram illustrates the critical control point: the introduction of acidic media.
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Caption: The "Acid-Error" Pathway showing the escalation from benign solid to lethal gas

generation.

Figure 2: Operational Workflow & PPE Logic
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Start: Handling CuS

Is the material
a Dry Powder?

Is a Fume Hood
Available?

Yes

Weighing Protocol:
Use Anti-Static Gun

Clean Spatula Immediately

No (Suspension)

Engineering Control:
Work inside Hood

Yes

Respiratory PPE:
Don N95/P2 Mask

No

Will Acid be added?

MANDATORY:
Prepare Caustic Scrubber

Monitor H2S Sensors

Yes (High Risk)

Proceed with Experiment

No

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on physical state and chemical reactivity risks.
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Operational Protocols
A. Weighing & Transfer (The "Zero-Dust" Standard)
Objective: Prevent particulate suspension and surface contamination.

Engineering Control: Perform all weighing inside a certified chemical fume hood. Airflow

velocity should be 0.3–0.5 m/s.

Static Mitigation: CuS powders can be static-prone. Use an ionizing anti-static gun on the

weighing boat before adding the powder. This prevents "jumping" of particles.

Transfer: Use a disposable spatula or a dedicated stainless steel scoop. Do not reuse

spatulas for other metal salts to avoid cross-contamination (redox incompatibility).

Decontamination: Immediately wipe the balance area with a damp paper towel (water is

sufficient for neutral CuS).

B. Reaction Setup (Acid Management)
Objective: Prevent uncontained

evolution.

Pre-Check: If your protocol involves adding acid (HCl,

,

) to CuS, you must assume

generation.

Scrubber Setup: Connect the reaction vessel vent to a caustic scrubber (e.g., 1M NaOH

solution). The NaOH will trap evolved

by converting it back to non-volatile Sodium Sulfide (

).

Reaction:
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Sensors: Wear a portable single-gas

monitor clipped to your lapel if working with quantities >10g in acidic media.

Emergency Response & Disposal
Spill Management

Dry Spill: Do not dry sweep. This creates dust. Use a HEPA-filtered vacuum or wet the

powder with a neutral wetting agent (water) and wipe up with nitrile gloves.

Wet/Acidic Spill:EVACUATE IMMEDIATELY if the spill involves acid and CuS. Allow the fume

hood to ventilate the area. Re-enter only with a portable

monitor. Neutralize the spill with dilute Sodium Bicarbonate (

) before cleanup.

Waste Disposal[3][4][5][6][7]
Classification: Copper compounds are Marine Pollutants (Very toxic to aquatic life with long-

lasting effects).

Protocol:

Isolate from acidic waste streams.

Label clearly: "Hazardous Waste - Solid - Copper Sulfide - TOXIC TO AQUATIC LIFE."

Do NOT flush down the drain. Even small amounts can disrupt microbial activity in water

treatment plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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